Cas no 2060008-39-9 (4H-pyrano3,2-bpyridin-4-one)

• Product Name: 4H-pyrano3,2-bpyridin-4-one
• CAS No: 2060008-39-9
• MF: C₈H₅NO₂
• MW: 147.130801916122
• MDL: MFCD30536013
• CID: 4635423
• PubChem ID: 117960296
• Update Time: 2025-09-28

4H-pyrano3,2-bpyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-pyrano3,2-bpyridin-4-one

• MDL： MFCD30536013
• Inchi： 1S/C8H5NO2/c10-6-3-5-11-7-2-1-4-9-8(6)7/h1-5H
• InChI Key： RAKYHHBAJUPRMI-UHFFFAOYSA-N
• SMILES： C12C(=O)C=COC1=CC=CN=2

Additional information on 4H-pyrano3,2-bpyridin-4-one

4H-Pyrano[3,2-b]Pyridin-4-One: A Comprehensive Overview

The compound 4H-Pyrano[3,2-b]Pyridin-4-One, identified by the CAS number 2060008-39-9, is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of heterocyclic compounds, which are known for their unique electronic properties and structural diversity. The name 4H-Pyrano[3,2-b]Pyridin-4-One reflects its bicyclic structure, combining a pyrano ring fused with a pyridine ring. This structural arrangement imparts unique electronic characteristics that make it an interesting subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic properties of 4H-Pyrano[3,2-b]Pyridin-4-One. Using density functional theory (DFT) calculations, scientists have been able to map the molecular orbitals and understand the distribution of electron density within the molecule. These studies have revealed that the compound exhibits significant conjugation due to the fused aromatic rings, which enhances its stability and reactivity. The presence of the ketone group at position 4 further contributes to its electronic versatility, making it a promising candidate for applications in organic electronics.

In terms of synthesis, 4H-Pyrano[3,2-b]Pyridin-4-One can be prepared through a variety of methods, including cyclization reactions and condensation processes. One notable approach involves the reaction of appropriate aldehydes or ketones with nitrogen-containing precursors under specific conditions. Recent research has focused on optimizing these synthetic pathways to improve yield and purity. For instance, microwave-assisted synthesis has been explored as a green chemistry alternative, offering faster reaction times and reduced energy consumption compared to traditional methods.

The applications of 4H-Pyrano[3,2-b]Pyridin-4-One span across multiple domains. In the field of materials science, this compound has shown potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its ability to form stable charge transfer complexes makes it an attractive candidate for use in optoelectronic devices. Additionally, preliminary studies suggest that this compound may find applications in drug delivery systems due to its biocompatibility and controlled release properties.

Another area where 4H-Pyrano[3,2-b]Pyridin-4-One has garnered attention is in catalysis. Researchers have investigated its role as a ligand in transition metal-catalyzed reactions. The nitrogen atoms in the pyridine ring provide coordination sites for metal ions, enabling the formation of active catalytic complexes. Recent experiments have demonstrated that this compound can effectively catalyze reactions such as alkene hydrogenation and cross-coupling reactions under mild conditions. These findings highlight its potential as a versatile catalyst in industrial chemical processes.

The study of 4H-Pyrano[3,2-b]Pyridin-4-One has also extended into biological systems. In vitro assays have shown that this compound exhibits moderate antioxidant activity, suggesting its potential use in combating oxidative stress-related diseases. Furthermore, preliminary pharmacokinetic studies indicate that it has good bioavailability and low toxicity profiles in animal models. These results pave the way for future research into its therapeutic applications.

In conclusion, 4H-Pyrano[3,2-b]Pyridin-4-One, with its unique structure and versatile properties, represents a valuable addition to the arsenal of heterocyclic compounds available to chemists today. Its applications span across materials science, catalysis, electronics, and biomedicine, making it a subject of intense research interest. As our understanding of this compound continues to grow through cutting-edge studies utilizing advanced computational techniques and innovative synthetic methods, we can expect even more exciting discoveries in the near future.